Cas no 37593-02-5 (4'-Pentylacetophenone)

4'-Pentylacetophenone structure
4'-Pentylacetophenone structure
Product Name:4'-Pentylacetophenone
CAS No:37593-02-5
MF:C13H18O
MW:190.281424045563
MDL:MFCD00043687
CID:54737
PubChem ID:98878
Update Time:2025-04-18

4'-Pentylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 4'-Pentylacetophenone
    • 4-N-AMYLACETOPHENONE
    • 4'-(N-PENTYL)ACETOPHENONE
    • 4-N-PENTYLACETOPHENONE
    • P-AMYL ACETOPHENONE
    • P-PENTYLACETOPHENONE
    • TIMTEC-BB SBB007687
    • 1-(4-pentylphenyl)-ethanon
    • Acetophenone, 4'-pentyl- Ethanone, 1-(4-pentylphenyl)-
    • p-n-Pentylacetophenone
    • 4'-AmylAcetophenone
    • 1-(4-pentylphenyl)ethan-1-one
    • 4'-n-Pentylacetophenone
    • 1-(4-pentylphenyl)Ethanone
    • 4'-n-AMylacetophenone
    • 4-Pentylacetophenone
    • Acetophenone, 4'-pentyl-
    • SCHEMBL963847
    • AM20050047
    • triethanolaminesalicylate
    • NSC-172891
    • DTXSID4068038
    • KBKGPMDADJLBEM-UHFFFAOYSA-N
    • AKOS000118030
    • NCGC00326501-01
    • CS-W015878
    • Ethanone, 1-(4-pentylphenyl)-
    • Z239095430
    • SY013723
    • NSC172891
    • DS-1181
    • MFCD00043687
    • EN300-27407
    • P1035
    • FT-0619356
    • AC-18361
    • J-515851
    • AB01321179-02
    • 4`-Pentylacetophenone
    • 4 inverted exclamation mark -Pentylacetophenone
    • O11275
    • 37593-02-5
    • 1-(4-Pentylphenyl)ethanone #
    • p-Amylacetophenone
    • NSC 172891
    • ALBB-033466
    • STL146469
    • DB-069575
    • BBL011372
    • MDL: MFCD00043687
    • Inchi: 1S/C13H18O/c1-3-4-5-6-12-7-9-13(10-8-12)11(2)14/h7-10H,3-6H2,1-2H3
    • InChI Key: KBKGPMDADJLBEM-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 190.13600
  • Monoisotopic Mass: 190.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.950(lit.)
  • Boiling Point: 145°C/11.3mmHg
  • Flash Point: 132-133℃/4mm
  • Refractive Index: 1.5140 to 1.5160
  • PSA: 17.07000
  • LogP: 3.62190
  • Solubility: Not determined

4'-Pentylacetophenone Security Information

4'-Pentylacetophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4'-Pentylacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P135108-5g
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¥215.0 2024-04-18
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¥1068.0 2024-04-18
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£23.00 2025-02-20
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